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Compound of Interest

Compound Name: Gold-193

Cat. No.: B1217023 Get Quote

Essential Safety Protocols for Handling Gold-193
Providing critical operational guidance for researchers, Gold-193 requires stringent safety

measures due to its radioactive properties. Adherence to these protocols is essential to ensure

the safety of laboratory personnel and the environment.

Gold-193 is a radioactive isotope of gold with a half-life of 17.65 hours.[1] It decays primarily

through electron capture and positron emission to Platinum-193.[1][2][3] Understanding its

decay characteristics is fundamental to implementing appropriate safety and handling

procedures.

I. Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to protect against contamination and radiation

exposure. The specific PPE required depends on the nature and scale of the work being

conducted.

Core PPE Requirements:

Double Gloves: Always wear two pairs of disposable nitrile or latex gloves to prevent skin

contamination. Change the outer pair frequently, especially if contamination is suspected.

Lab Coat: A full-length lab coat, worn closed with sleeves rolled down, is required for all work

with Gold-193.
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Safety Glasses: Safety glasses with side shields or goggles are essential to protect the eyes

from splashes of radioactive solutions.

Closed-Toed Shoes: To protect the feet from spills, never wear open-toed shoes in a

radioactive materials laboratory.[4]

Enhanced PPE for Higher-Risk Procedures: For procedures with a higher risk of contamination

or exposure, such as handling stock solutions or performing complex chemical syntheses, the

following additional PPE is required:

Waterproof Gown: A disposable, waterproof gown should be worn over the lab coat.

Shoe Covers: Disposable, waterproof shoe covers help prevent the spread of contamination

outside the work area.[5]

Respirator: If there is a risk of aerosolized Gold-193, a NIOSH-approved N-95 or higher

respirator is necessary to prevent inhalation.[5]

II. Shielding and Exposure Monitoring
Proper shielding is critical to minimize external radiation dose. The choice of shielding material

depends on the type of radiation emitted.

Beta Shielding: Gold-193 emits positrons (beta particles). Low-density materials like acrylic

or plastic (at least 3 mm thick) are effective for shielding beta radiation and minimizing the

production of secondary (Bremsstrahlung) X-rays.[6]

Gamma/X-ray Shielding: The decay of Gold-193 also produces gamma and X-rays. High-

density materials like lead are necessary for shielding this more penetrating radiation. For

instance, 10.5 mm of lead can reduce the gamma dose rate from the similar isotope Gold-

198 by 90%.[6]

Dosimetry:

Whole-Body Dosimeter: Required for all personnel handling significant quantities of Gold-
193.
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Ring Dosimeter: Must be worn on the dominant hand, under the outer glove, when handling

more than 1 mCi of Gold-193 to monitor extremity dose.

Isotope Property Value

Half-Life 17.65 hours[1]

Primary Decay Mode Electron Capture / Positron (β+) Emission[1][2]

Primary Emissions Beta particles (positrons), Gamma rays, X-rays

III. Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Gold-193 is crucial to maintain safety and experimental

integrity.

1. Preparation:

Designate a specific work area for handling Gold-193.

Cover the work surface with absorbent paper with an impervious backing.[7]

Assemble all necessary materials and equipment before introducing the radioisotope.

Perform a "cold run" (a rehearsal without the radioactive material) for unfamiliar procedures.

[4]

2. Handling:

Always use appropriate shielding between yourself and the radioactive source.

Use remote handling tools, such as tongs, to increase the distance from the source.

Work efficiently to minimize handling time.

Monitor your hands and work area frequently with a suitable survey meter (e.g., a Geiger-

Müller counter).

3. Post-Handling:
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Securely cap and store all Gold-193 sources in a shielded container in a designated

radioactive materials storage area.

Thoroughly survey the work area for any contamination.

Decontaminate any surfaces or equipment as necessary.

Dispose of radioactive waste in the appropriate, clearly labeled, and shielded containers.

IV. Disposal Plan
Radioactive waste containing Gold-193 must be segregated and managed according to

institutional and regulatory guidelines.

Waste Segregation:

Solid Waste: Gloves, absorbent paper, and other contaminated disposable items should be

placed in a designated solid radioactive waste container.

Liquid Waste: Aqueous and organic liquid waste must be collected in separate, clearly

labeled, and appropriately shielded containers. Do not dispose of radioactive liquid waste

down the drain unless specifically authorized by your institution's radiation safety program.

Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a

puncture-resistant radioactive sharps container.

Decay-in-Storage: Given its relatively short half-life of 17.65 hours, waste containing Gold-193
can be managed through decay-in-storage. This involves storing the waste in a secure,

shielded location for a period of at least 10 half-lives (approximately 7.5 days) until the

radioactivity is indistinguishable from background levels. After this period, and upon

confirmation with a survey meter, the waste may be disposed of as non-radioactive waste.

Visualized Workflows
Donning and Doffing PPE
The following diagrams illustrate the mandatory sequences for putting on (donning) and taking

off (doffing) personal protective equipment to prevent the spread of contamination.
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Donning PPE Sequence

1. Shoe Covers

2. Inner Gloves

 

3. Lab Coat / Gown

 

4. Respirator (if required)

 

5. Safety Goggles

 

6. Outer Gloves

 

Click to download full resolution via product page

Caption: Correct sequence for putting on PPE before handling Gold-193.
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Doffing PPE Sequence (Contaminated)

1. Outer Gloves

2. Shoe Covers

 

3. Lab Coat / Gown

Turn inside out

4. Safety Goggles

 

5. Respirator (if required)

 

6. Inner Gloves

 

Click to download full resolution via product page

Caption: Safe removal sequence for PPE to minimize contamination spread.

Gold-193 Waste Disposal Logic
This diagram outlines the decision-making process for the proper disposal of waste

contaminated with Gold-193.
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Radioactive Waste Generated Segregate by Type
(Solid, Liquid, Sharps)

Store in Shielded Container
(Secure Area)

Decay-in-Storage
(min. 10 half-lives)

Survey Waste with
Geiger Counter

Is Activity at
Background Level?

Dispose as
Non-Radioactive Waste

Yes

Continue Decay-in-Storage

No

Click to download full resolution via product page

Caption: Decision workflow for Gold-193 radioactive waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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